Cas no 71125-46-7 (5-(piperidin-1-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(piperidin-1-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 71125-46-7
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• MDL: MFCD08273069
• CID: 1067499
• PubChem ID: 1500010
• Update Time: 2025-04-20

5-(piperidin-1-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-piperidino-1,3,4-thiadiazol
• 2-amino-5-piperidino-1,3,4-thiadiazole
• 5-Piperidin-1-yl-1,3,4-thiadiazol-2-amine
• TOS-BB-1081
• 5-(piperidin-1-yl)-1,3,4-thiadiazol-2-amine
• SMR000031380
• AS-8370
• F1907-1504
• SCHEMBL5631018
• CHEMBL1511698
• 5-(1-Piperidinyl)-1,3,4-thiadiazol-2-amine
• MLS000095832
• E74087
• 71125-46-7
• ChemDiv2_002978
• SB42700
• MFCD08273069
• HMS1377H08
• CCG-200098
• 2-amino-5-piperid-1-yl-1,3,4-thiadiazole
• HMS2454B07
• DTXSID80363524
• FT-0733391
• CS-0312819
• AKOS001583988
• ULKCIZIQEBWQFJ-UHFFFAOYSA-N
• DB-074391
• STL436624
• ALBB-020342
• 1,3,4-Thiadiazol-2-amine, 5-(1-piperidinyl)-

• MDL： MFCD08273069
• Inchi： 1S/C7H12N4S/c8-6-9-10-7(12-6)11-4-2-1-3-5-11/h1-5H2,(H2,8,9)
• InChI Key： ULKCIZIQEBWQFJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1N1CCCCC1

Computed Properties

• Exact Mass: 184.07800
• Monoisotopic Mass: 184.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 83.28000
• LogP: 1.75680